Cas no 62309-29-9 ((1S,2R,5S)-2-Isopropyl-5-methylcyclohexanecarboxylic acid)

• Product Name: (1S,2R,5S)-2-Isopropyl-5-methylcyclohexanecarboxylic acid
• CAS No: 62309-29-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5014529
• Update Time: 2023-08-25

(1S,2R,5S)-2-Isopropyl-5-methylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,5S)-2-Isopropyl-5-methylcyclohexanecarboxylic acid

• Inchi： 1S/C11H20O2/c1-7(2)9-5-4-8(3)6-10(9)11(12)13/h7-10H,4-6H2,1-3H3,(H,12,13)/t8-,9+,10-/m0/s1
• InChI Key： MNVSUVYRIVXDBK-AEJSXWLSSA-N
• SMILES： OC([C@H]1C[C@@H](C)CC[C@@H]1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3